Cas no 2094374-65-7 (Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate)

Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and medicinal chemistry applications. Its structure incorporates both a pyrrolidinone and a piperidine moiety, functionalized with a tert-butyl ester and an acrylamide group, enabling further derivatization via Michael addition or other coupling reactions. The tert-butyl ester enhances solubility and stability, while the acrylamide group offers reactivity for polymerizable or cross-linking applications. This compound is useful in the development of bioactive molecules, including protease inhibitors and CNS-targeting agents, due to its rigid, heterocyclic framework. Its well-defined stereochemistry and purity make it suitable for high-precision synthetic routes.
Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate structure
2094374-65-7 structure
Product Name:Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate
CAS No:2094374-65-7
MF:C17H26N2O4
MW:322.399344921112
CID:5760279
PubChem ID:126831925
Update Time:2025-06-14

Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6699712
    • Z2732399358
    • tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate
    • tert-butyl 5-oxo-1-(1-prop-2-enoylpiperidin-4-yl)pyrrolidine-3-carboxylate
    • AKOS034000078
    • 2094374-65-7
    • Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate
    • Inchi: 1S/C17H26N2O4/c1-5-14(20)18-8-6-13(7-9-18)19-11-12(10-15(19)21)16(22)23-17(2,3)4/h5,12-13H,1,6-11H2,2-4H3
    • InChI Key: NAUPGQDSQFEOBE-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(C1CC(N(C1)C1CCN(C(C=C)=O)CC1)=O)=O

Computed Properties

  • Exact Mass: 322.18925731g/mol
  • Monoisotopic Mass: 322.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 66.9Ų

Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6699712-0.05g
tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate
2094374-65-7 95.0%
0.05g
$246.0 2025-03-13

Additional information on Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate

Comprehensive Overview of Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate (CAS No. 2094374-65-7)

Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate (CAS No. 2094374-65-7) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine and piperidine backbone, is widely utilized in the synthesis of bioactive molecules. Its tert-butyl ester and acrylamide functional groups make it a versatile intermediate for drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics.

In recent years, the demand for piperidine derivatives and pyrrolidine-based scaffolds has surged due to their prominence in medicinal chemistry. Researchers are increasingly exploring Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate as a key building block for small-molecule drugs. Its structural features align with current trends in fragment-based drug design (FBDD) and covalent inhibitor development, which are hot topics in the pharmaceutical industry. The compound's CAS No. 2094374-65-7 is frequently searched in academic databases, reflecting its growing relevance.

The synthesis of Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate involves multi-step organic reactions, including amide coupling and esterification. Its prop-2-enoyl moiety enables further functionalization, making it valuable for click chemistry applications. This adaptability has led to its use in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The compound's carboxylate group also facilitates solubility optimization, a critical factor in drug formulation.

From an analytical perspective, CAS No. 2094374-65-7 is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure the compound meets the stringent quality standards required for preclinical studies. The tert-butyl protecting group in its structure enhances stability during synthetic processes, a feature highly valued in peptide mimetics and heterocyclic chemistry. This aligns with the industry's focus on green chemistry and atom-efficient synthesis.

The applications of Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate extend beyond traditional drug discovery. Its acrylamide functionality makes it a candidate for polymer-based drug delivery systems, a trending topic in nanomedicine. Additionally, the compound's piperidin-4-yl moiety is structurally analogous to several CNS-active compounds, sparking interest in neuroscience research. These attributes contribute to its frequent appearance in patents related to neurodegenerative disease therapeutics.

In summary, Tert-butyl 5-oxo-1-[1-(prop-2-enoyl)piperidin-4-yl]pyrrolidine-3-carboxylate (CAS No. 2094374-65-7) represents a multifaceted tool for modern chemical research. Its integration into high-throughput screening libraries and combinatorial chemistry workflows underscores its importance. As the pharmaceutical industry continues to prioritize structure-activity relationship (SAR) studies and lead optimization, this compound is poised to remain a focal point in innovative drug development strategies.

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